N-(3,4-dichlorophenyl)-2-(1-(3-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carbonyl)hydrazinecarboxamide

• IUPAC Name: 1-(3,4-dichlorophenyl)-3-[[1-[(3-fluorophenyl)methyl]-2-oxopyridine-3-carbonyl]amino]urea
• InChI: InChI=1S/C20H15Cl2FN4O3/c21-16-7-6-14(10-17(16)22)24-20(30)26-25-18(28)15-5-2-8-27(19(15)29)11-12-3-1-4-13(23)9-12/h1-10H,11H2,(H,25,28)(H2,24,26,30)
• InChI Key: VOCOCFLXYVZXKS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)CN2C=CC=C(C2=O)C(=O)NNC(=O)NC3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C20H15Cl2FN4O3
• Molecular Weight: 449.3 g/mol

Description

N-(3,4-dichlorophenyl)-2-(1-(3-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carbonyl)hydrazinecarboxamide is a useful research compound. Its molecular formula is C20H15Cl2FN4O3 and its molecular weight is 449.26. The purity is usually 95%.
BenchChem offers high-quality N-(3,4-dichlorophenyl)-2-(1-(3-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carbonyl)hydrazinecarboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3,4-dichlorophenyl)-2-(1-(3-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carbonyl)hydrazinecarboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Structure Analysis

• A study conducted by Bacsa et al. (2013) focused on the solid-state tautomeric structure and invariom refinement of a novel HIV integrase inhibitor, illustrating the compound's conformation and electron distribution through single-crystal X-ray crystallography and high-field NMR spectroscopy. This research highlights the importance of understanding the molecular structure for designing effective pharmaceutical agents (Bacsa, Okello, Singh, & Nair, 2013).

Antimicrobial Activity

• Ahsan et al. (2016) synthesized and evaluated the antimicrobial activities of N1-(3-chloro-4-fluorophenyl)-N4-substituted semicarbazone derivatives, indicating the potential of these compounds in antibacterial and antifungal applications. The study demonstrates how the modification of molecular structures can lead to significant biological activities, which is critical for developing new antimicrobial agents (Ahsan, Amir, Bakht, Samy, Hasan, & Nomani, 2016).

Materials Science

• Liou and Chang (2008) discussed the synthesis and electrochromic properties of highly stable anodic electrochromic aromatic polyamides containing specific molecular moieties. This work underscores the application of such compounds in materials science, particularly in the development of advanced materials with potential use in electronic displays and smart windows (Liou & Chang, 2008).